10.1039/C0NJ00518E | Influence of metal–ligand ratio on benzimidazole based luminescent lanthanide complexes: 3-D network structures and chloride anion binding†

Influence of metal–ligand ratio on benzimidazole based luminescent lanthanide complexes: 3-D network structures and chloride anion binding†

New Journal of Chemistry Pub Date: 2010-11-05 DOI: 10.1039/C0NJ00518E

Abstract

Reaction of LnCl₃·6H₂O with the benzimidazole based ligand 2-(1H-benzoimidazol-2-yl)-4-bromo-6-methoxy-phenol (HL) in EtOH or MeOH under reflux gave dinuclear complexes of formula [Ln₂(HL)₂Cl₆(solv)₄] (solv = EtOH or MeOH) with a ligand : metal ratio = 1 : 1 (Ln = Tb(1); Er(2); Gd(3); Yb(4)). A ligand : metal ratio of 2 : 1 under similar conditions gave the mononuclear complexes [Eu(HL)₂Cl₃(MeOH)] (5) and [Ln(HL)₂(H₂O)₄]·3Cl (Ln = Er(6); Yb(7)). A ligand : metal stoichiometry of 4 : 1 gave complexes [Ln(HL)₄H₂O]·3Cl (Ln = Nd(8); Gd (9); Eu(10)). The compounds have been structurally characterized by single crystal X-ray diffraction studies and their photophysical properties investigated.

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Influence of metal–ligand ratio on benzimidazole based luminescent lanthanide complexes: 3-D network structures and chloride anion binding†

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Journal Name：New Journal of Chemistry

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